Cas no 1170616-53-1 (3-2-(dimethylamino)-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethyl-1-(3-methylphenyl)urea)

• Product Name: 3-2-(dimethylamino)-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethyl-1-(3-methylphenyl)urea
• CAS No: 1170616-53-1
• MF: C₂₁H₂₈N₄O
• MW: 352.473224639893
• CID: 6199073
• PubChem ID: 44059670
• Update Time: 2025-06-10

3-2-(dimethylamino)-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethyl-1-(3-methylphenyl)urea Chemical and Physical Properties

Names and Identifiers

• 3-2-(dimethylamino)-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethyl-1-(3-methylphenyl)urea
• AKOS024513369
• 3-[2-(dimethylamino)-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethyl]-1-(3-methylphenyl)urea
• 1-(2-(dimethylamino)-2-(1-methylindolin-5-yl)ethyl)-3-(m-tolyl)urea
• 1-[2-(dimethylamino)-2-(1-methyl-2,3-dihydroindol-5-yl)ethyl]-3-(3-methylphenyl)urea
• F5545-0017
• 1170616-53-1

• Inchi： 1S/C21H28N4O/c1-15-6-5-7-18(12-15)23-21(26)22-14-20(24(2)3)16-8-9-19-17(13-16)10-11-25(19)4/h5-9,12-13,20H,10-11,14H2,1-4H3,(H2,22,23,26)
• InChI Key： MYMTXTBFDGSBQH-UHFFFAOYSA-N
• SMILES： O=C(NC1C=CC=C(C)C=1)NCC(C1C=CC2=C(C=1)CCN2C)N(C)C

Computed Properties

• Exact Mass: 352.226
• Monoisotopic Mass: 352.226
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.6A^2
• XLogP3: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 3-2-(dimethylamino)-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethyl-1-(3-methylphenyl)urea

Comprehensive Overview of 3-2-(dimethylamino)-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethyl-1-(3-methylphenyl)urea (CAS No. 1170616-53-1)

The compound 3-2-(dimethylamino)-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethyl-1-(3-methylphenyl)urea, identified by its CAS No. 1170616-53-1, is a chemically synthesized urea derivative with a unique structural framework. This molecule features a dimethylamino group, a 1-methyl-2,3-dihydro-1H-indole moiety, and a 3-methylphenyl substituent, making it a subject of interest in medicinal chemistry and pharmaceutical research. Its complex structure suggests potential applications in targeting specific biological pathways, particularly in the context of central nervous system (CNS) disorders and receptor modulation.

In recent years, the scientific community has shown growing interest in urea-based compounds due to their versatility in drug design. The presence of the dimethylamino group in 1170616-53-1 hints at its potential as a neurotransmitter analog, which aligns with current research trends focusing on neurological therapeutics. Researchers are particularly intrigued by its possible role in dopamine receptor interactions, a hot topic in the study of Parkinson's disease and mood disorders. This compound's structural similarity to known psychoactive agents (without being classified as such) further underscores its relevance in modern pharmacology.

The 1-methyl-2,3-dihydro-1H-indole component of this molecule is another area of focus. Indole derivatives are widely studied for their bioactive properties, including anti-inflammatory and antioxidant effects. This has led to speculation about the compound's potential applications in neuroprotection and age-related cognitive decline, topics frequently searched in academic and medical databases. The 3-methylphenyl group, on the other hand, may contribute to the molecule's lipophilicity, a critical factor in blood-brain barrier penetration—a key consideration in CNS drug development.

From a synthetic chemistry perspective, 1170616-53-1 represents a challenging yet rewarding target for organic synthesis. Its multi-functional structure requires sophisticated coupling strategies and protective group chemistry, making it a valuable case study for advanced medicinal chemistry courses. The compound's urea linkage is particularly noteworthy, as it often serves as a hydrogen bond donor/acceptor in drug-receptor interactions, a feature highly sought after in rational drug design.

In the context of drug discovery, this compound's molecular weight and polar surface area suggest it may fall within the desirable range for orally bioavailable drugs. This characteristic, combined with its structural features, has sparked discussions about its potential as a lead compound for further optimization. Recent patents and literature searches reveal growing interest in similar structures for cognitive enhancement and neurodegenerative disease applications, though specific data on 1170616-53-1 remains limited.

The safety profile and toxicological data for this compound are areas requiring further investigation, as is typical for research chemicals at this stage of exploration. Current laboratory protocols emphasize proper handling procedures and personal protective equipment when working with such compounds, reflecting the broader scientific community's commitment to responsible research practices.

As the field of precision medicine advances, compounds like 3-2-(dimethylamino)-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethyl-1-(3-methylphenyl)urea gain importance in the search for targeted therapies. Its unique combination of structural elements positions it as a potentially valuable tool for understanding molecular recognition processes in biological systems. Future research directions may include structure-activity relationship (SAR) studies and molecular docking simulations to elucidate its mechanism of action and therapeutic potential.

For researchers interested in chemical synthesis or pharmacological screening, this compound represents an intriguing case study in molecular complexity and drug-like properties. Its registration in chemical databases under CAS 1170616-53-1 ensures traceability and facilitates information exchange among scientists working in drug discovery and medicinal chemistry.